Cas no 126230-74-8 ((2-tert-Butylpyrimidin-5-yl)methanol)

• Product Name: (2-tert-Butylpyrimidin-5-yl)methanol
• CAS No: 126230-74-8
• MF: C₉H₁₄N₂O
• MW: 166.220262050629
• MDL: MFCD09863202
• CID: 897201
• PubChem ID: 14434917
• Update Time: 2026-04-29

(2-tert-Butylpyrimidin-5-yl)methanol Chemical and Physical Properties

Names and Identifiers

• 5-Pyrimidinemethanol, 2-(1,1-dimethylethyl)- (9CI)
• (2-tert-butylpyrimidin-5-yl)methanol
• [2-(2-Methyl-2-propanyl)-5-pyrimidinyl]methanol
• (2-tert-Butylpyrimidin-5-yl)methanol

• MDL： MFCD09863202
• Inchi： InChI=1S/C9H14N2O/c1-9(2,3)8-10-4-7(6-12)5-11-8/h4-5,12H,6H2,1-3H3
• InChI Key： HJHBRWIYJRVZCK-UHFFFAOYSA-N
• SMILES： CC(C)(C)C1=NC=C(C=N1)CO

Computed Properties

• Exact Mass: 166.11072
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2

Experimental Properties

• PSA: 46.01

Additional information on (2-tert-Butylpyrimidin-5-yl)methanol

Recent Advances in the Application of (2-tert-Butylpyrimidin-5-yl)methanol (CAS: 126230-74-8) in Chemical Biology and Pharmaceutical Research

The compound (2-tert-Butylpyrimidin-5-yl)methanol (CAS: 126230-74-8) has recently emerged as a promising scaffold in medicinal chemistry and drug discovery. This pyrimidine derivative has attracted significant attention due to its versatile chemical properties and potential biological activities. Recent studies have explored its applications as a building block for kinase inhibitors, antiviral agents, and other therapeutic compounds. The tert-butyl group at the 2-position and the hydroxymethyl group at the 5-position provide unique opportunities for structural modifications, making this compound particularly valuable in lead optimization processes.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the effectiveness of (2-tert-Butylpyrimidin-5-yl)methanol derivatives as selective inhibitors of cyclin-dependent kinases (CDKs). The team synthesized a series of analogs by modifying the hydroxymethyl group, achieving nanomolar potency against CDK4/6 while maintaining excellent selectivity profiles. Molecular docking studies revealed that the tert-butyl group plays a crucial role in binding to the hydrophobic pocket of the kinase domain, while the hydroxymethyl moiety allows for hydrogen bond formation with key residues.

Another significant development involves the application of this compound in antiviral research. A recent patent application (WO2023051234) describes novel nucleoside analogs incorporating (2-tert-Butylpyrimidin-5-yl)methanol as the base moiety, showing potent activity against SARS-CoV-2 and other RNA viruses. The structural rigidity imparted by the tert-butyl group appears to enhance metabolic stability while maintaining favorable pharmacokinetic properties. These findings suggest potential applications in developing broad-spectrum antiviral therapeutics.

The synthetic accessibility of (2-tert-Butylpyrimidin-5-yl)methanol has also been improved through recent methodological advances. A 2024 publication in Organic Process Research & Development reported an optimized large-scale synthesis route with improved yield (78%) and reduced environmental impact. The new protocol employs catalytic hydrogenation instead of traditional metal-hydride reductions, addressing previous challenges in industrial-scale production of this valuable intermediate.

Emerging research suggests additional applications in targeted protein degradation. Several PROTAC (proteolysis targeting chimera) molecules incorporating (2-tert-Butylpyrimidin-5-yl)methanol as the warhead-binding moiety have shown promising results in preclinical models of cancer and neurodegenerative diseases. The compound's ability to serve as a linker between target-binding and E3 ligase-recruiting components highlights its versatility in modern drug discovery approaches.

Future research directions for (2-tert-Butylpyrimidin-5-yl)methanol include exploration of its potential in antibody-drug conjugates (ADCs) and radiopharmaceuticals. Preliminary studies indicate that the hydroxymethyl group can be readily functionalized for conjugation purposes while maintaining the compound's favorable biodistribution properties. As the chemical biology field continues to evolve, this scaffold is likely to play an increasingly important role in the development of novel therapeutic agents.